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Compound of Interest

Compound Name: o-Cresol

Cat. No.: B1677501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of ortho-Cresol (o-Cresol) based

disinfectants, comparing their efficacy with other common alternatives. The information

presented is supported by experimental data and detailed methodologies to assist researchers

and professionals in making informed decisions for their specific applications.

Introduction to o-Cresol
O-Cresol is a phenolic organic compound with the formula CH₃C₆H₄(OH). As a derivative of

phenol, it is one of three isomers of cresol, the others being meta-cresol and para-cresol.[1] O-
Cresol is a key active ingredient in a variety of disinfectant formulations, including the well-

known product Lysol, where it is often part of a mixture of cresol isomers in a soap emulsion.[2]

Its primary mechanism of antimicrobial action is the destruction of bacterial cell membranes,

leading to the leakage of cellular contents and cell death.[3] Phenolic compounds, in general,

cause membrane damage and are effective against enveloped viruses, rickettsiae, fungi, and

vegetative bacteria.[4]

Comparative Efficacy of Disinfectants
The selection of an appropriate disinfectant depends on several factors, including the target

microorganisms, the nature of the surface or material to be disinfected, and the presence of

organic matter.[5][6] This section compares o-Cresol based disinfectants with other widely
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used alternatives: Quaternary Ammonium Compounds (QACs), Chlorine-based disinfectants,

and Alcohol-based disinfectants.

Table 1: Comparison of Disinfectant Properties
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Feature
o-Cresol
Based
(Phenolics)

Quaternary
Ammonium
Compounds
(QACs)

Chlorine-
Based (e.g.,
Bleach)

Alcohol-Based
(Ethanol,
Isopropanol)

Mechanism of

Action

Destruction of

cell

membranes[3]

Breakdown of

lipoprotein

complexes in the

cell membrane[6]

Oxidation of

cellular

components

Protein

denaturation[7]

Spectrum of

Activity

Bactericidal,

Fungicidal,

Virucidal

(effective against

enveloped

viruses),

Tuberculocidal[4]

[6]

Bactericidal,

Fungicidal,

Virucidal (good,

but less effective

than phenols

against some

viruses)[5]

Broad spectrum:

Bactericidal,

Fungicidal,

Virucidal,

Sporicidal (some

effect)[4][5]

Bactericidal,

Tuberculocidal,

Fungicidal,

Virucidal

(effective against

lipophilic viruses)

[7]

Effectiveness in

Organic Matter

Retain more

activity in the

presence of

organic

material[4]

Less effective in

the presence of

organic matter

Quickly

inactivated by

organic matter[4]

Requires pre-

cleaning as

effectiveness is

reduced by

organic matter[8]

Advantages

- Good for

disinfecting large

surfaces-

Effective in the

presence of

organic soil

- Contains a

detergent for

cleaning- Non-

corrosive,

colorless,

odorless[5]

- Broad spectrum

of activity-

Inexpensive and

fast-acting[4]

- Rapid action-

No residue

Disadvantages

- Can be

corrosive to

some surfaces-

Strong odor-

Skin and

respiratory

irritant[2]

- Less effective

against non-

enveloped

viruses and

bacterial spores-

Can leave a

residue[9]

- Corrosive to

metals-

Unstable,

especially when

diluted- Harmful

fumes[4][10]

- Evaporates

quickly, affecting

contact time-

Flammable- Not

effective against

spores[5][8]
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Typical Contact

Time
10 minutes[6]

3 to 10

minutes[9]

10 minutes

(recommended)

[5]

>10 minutes

(often not

achievable due

to evaporation)

[5]

Table 2: Quantitative Efficacy Data (Log Reduction)
The following table summarizes representative log reduction values for different disinfectant

classes against common microorganisms. A 4-log reduction is equivalent to inactivating 99.99%

of a virus or bacteria.[11]

Disinfectant Class Microorganism Log Reduction Reference

Phenolics (Lysol)
Staphylococcus

aureus (MRSA)
>5 (100% kill) [12]

Candida albicans >5 (100% kill) [12]

Quaternary

Ammonium

Compounds

Staphylococcus

aureus
2-3 [13]

Pseudomonas

aeruginosa
>5 [13]

Chlorine-Based

(Sodium Hypochlorite)

Staphylococcus

aureus
>6 [7]

Bacillus atrophaeus

spores
>6 [7]

Alcohol-Based

(Ethanol 70%)

Staphylococcus

epidermidis
5 [14]

Pseudomonas

aeruginosa
<1 [14]

Note: Efficacy can vary significantly based on the specific formulation, concentration, contact

time, and the presence of interfering substances.
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Experimental Protocols for Efficacy Testing
Standardized testing protocols are crucial for evaluating and comparing the efficacy of

disinfectants.[11][15] The following are key methodologies employed in these studies.

Suspension Test
This test evaluates the disinfectant's ability to inactivate microorganisms suspended in a liquid

medium.[11]

Objective: To determine the bactericidal, fungicidal, or virucidal activity of a disinfectant at

various concentrations and contact times.[16][17]

Methodology:

Preparation of Microorganism Suspension: A standardized culture of the test microorganism

(e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Aspergillus brasiliensis) is

prepared to a specific concentration (e.g., 10⁵ to 10⁶ cells/mL).[17]

Exposure: A specified volume of the disinfectant at its use-dilution is added to the microbial

suspension.[16]

Contact Time: The mixture is incubated for a predetermined contact time (e.g., 5, 10, 15

minutes).[17]

Neutralization: After the contact time, a neutralizer is added to stop the antimicrobial action of

the disinfectant. This is a critical step to ensure that the disinfectant does not continue to act

after the intended exposure period.[18]

Enumeration: The number of surviving microorganisms is determined by plating the

neutralized solution onto a suitable growth medium.

Calculation: The log reduction in the microbial count is calculated by comparing the number

of surviving microorganisms to the initial count in a control sample without the disinfectant.

Surface Challenge Test (Carrier Test)
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This method assesses the disinfectant's efficacy on a hard, non-porous surface, simulating

real-world conditions.[16]

Objective: To evaluate the ability of a disinfectant to kill microorganisms dried onto a surface.

Methodology:

Carrier Preparation: Standardized carriers (e.g., stainless steel discs, glass slides) are

inoculated with a known concentration of the test microorganism and allowed to dry.

Disinfectant Application: The inoculated carriers are exposed to the disinfectant by spraying,

wiping, or immersion for a specific contact time.[17]

Neutralization and Recovery: The carrier is transferred to a neutralization broth to inactivate

the disinfectant and recover the surviving microorganisms.[18]

Enumeration: The number of viable microorganisms is quantified through plating and

incubation.

Log Reduction Calculation: The log reduction is determined by comparing the number of

survivors on the treated carriers to those on untreated control carriers.

Visualizing Mechanisms and Workflows
Antimicrobial Mechanism of Phenolic Compounds
The primary mode of action for phenolic disinfectants like o-Cresol is the disruption of the

bacterial cell membrane. This leads to a cascade of events culminating in cell death.
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Caption: Mechanism of o-Cresol action on bacterial cells.

General Experimental Workflow for Disinfectant Efficacy
Testing
The process of evaluating a disinfectant's efficacy follows a structured workflow, from initial

screening to surface testing.
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Caption: Workflow for evaluating disinfectant efficacy.
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Conclusion
O-Cresol based disinfectants are effective broad-spectrum antimicrobial agents with a long

history of use. Their key advantage lies in their ability to maintain efficacy in the presence of

organic matter, a common challenge for other disinfectant classes. However, their potential for

corrosivity and irritation necessitates careful handling and application. When compared to

alternatives like QACs, chlorine-based, and alcohol-based disinfectants, the choice of o-Cresol
should be guided by the specific requirements of the application, including the target

pathogens, surface compatibility, and environmental conditions. The experimental protocols

outlined in this guide provide a framework for the rigorous, comparative evaluation of

disinfectant performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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